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Compound of Interest

Compound Name: L-K6L9

Cat. No.: B12380685 Get Quote

The following document provides essential safety and logistical information for the proper

disposal of L-K6L9, a cytolytic peptide. This guidance is intended for researchers, scientists,

and drug development professionals to ensure safe handling and environmental protection.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is crucial to handle L-K6L9 with appropriate care.

Although comprehensive hazard data is not fully available, the cytotoxic nature of this peptide

necessitates cautious handling.

Personal Protective Equipment (PPE): Always wear suitable protective clothing, including a

lab coat, chemical-resistant gloves, and safety goggles.[1]

Ventilation: Handle L-K6L9 in a well-ventilated area to avoid the formation and inhalation of

dust and aerosols.[1]

Avoid Contact: Prevent contact with skin and eyes.[1] In case of accidental contact, follow

the first-aid measures outlined in the table below.

Ingestion and Inhalation: Do not ingest or inhale the substance.[2] If inhaled, move to fresh

air. If breathing is difficult, administer oxygen.[1]
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Exposure Route First-Aid Procedure

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[1]

Eye Contact
Rinse with pure water for at least 15 minutes

and consult a doctor.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Call a doctor or Poison Control Center

immediately.[1]

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[1]

L-K6L9 Identification and Properties
Proper identification is the first step in ensuring safe disposal.
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Identifier Data

Product Name L-K6L9; L-K6L9 TFA (trifluoroacetate salt)[1][3]

Chemical Description
A cytolytic peptide composed of L-isomers of

leucine and lysine.[2]

Molecular Formula C₉₀H₁₇₄N₂₂O₁₅ • XCF₃COOH[2][3]

Molecular Weight 1804.5 g/mol [2]

Appearance Solid[2]

Storage Conditions
Store in a tightly closed container in a dry, cool,

and well-ventilated place at -20°C.[1][2]

Solubility

Soluble in water.[3][4] Aqueous solutions are not

recommended to be stored for more than one

day.[2]

Biological Activity

Cytotoxic to various human prostate cancer

cells and non-cancerous fibroblasts.[2][3]

Induces hemolysis of isolated human

erythrocytes at a concentration of 100 µM.[2][3]

Step-by-Step Disposal Protocol
Discharge of L-K6L9 into the environment, including sewer systems, must be strictly avoided.

[1] The primary method of disposal involves chemical destruction via a licensed facility.

Step 1: Waste Collection and Segregation

Collect all L-K6L9 waste, including unused product, contaminated labware (e.g., pipette tips,

vials), and contaminated PPE.

Keep the chemical waste in a suitable, closed, and clearly labeled container.[1] The label

should include "L-K6L9 Waste" and any other identifiers required by your institution's

Environmental Health & Safety (EHS) department.
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Do not mix L-K6L9 waste with other chemical waste streams unless permitted by your EHS

guidelines.

Step 2: Spill Management

In the event of a spill, prevent further leakage if it is safe to do so.[1]

Remove all sources of ignition.[1]

Evacuate personnel to a safe area.[1]

Use appropriate PPE, including chemical-impermeable gloves and a self-contained

breathing apparatus if necessary.[1]

Collect the spilled material using spark-proof tools and place it in a suitable, closed container

for disposal.[1]

Adhered or collected material should be promptly disposed of in accordance with appropriate

laws and regulations.[1]

Step 3: Final Disposal

The designated and approved method for final disposal is through a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[1]

Contact your institution's EHS department to arrange for the collection and disposal of the L-
K6L9 waste. They will have established procedures and contracts with licensed chemical

waste management companies.

Do not attempt to dispose of L-K6L9 through standard laboratory or municipal waste

channels.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of L-
K6L9.
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Identify Waste as L-K6L9
(Solid, Liquid, Contaminated Materials)

Is there a spill?

Follow Spill Management Protocol:
1. Evacuate & Secure Area
2. Wear appropriate PPE
3. Contain & Collect Spill

Yes

Place waste in a
suitable, closed, and

clearly labeled container.

No

Store container in a designated
secure waste accumulation area.

Contact Institutional EHS
for waste pickup.

Waste transferred to a
licensed chemical destruction

facility for incineration.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of L-K6L9 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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